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Chemical Profile of Octyl Decanoate

Octyl decanoate, also known as octyl caprate, is a fatty acid ester with the formula C₁₈H₃₆O₂ and a molar

mass of 284.48 g/mol [1] [2] [3]. The table below summarizes its core identifiers and basic properties:

Property Value

CAS Number 2306-92-5 [2] [3]

Molecular Formula C₁₈H₃₆O₂ [1] [2]

Molecular Weight 284.48 g/mol [1] [2]

XLogP3 7.60 (est) [3]

Odor Description Mild, fatty, waxy [3]

Thermophysical Property Data

The National Institute of Standards and Technology (NIST) provides critically evaluated thermophysical data

for octyl decanoate [1]. The table below lists the available properties in the database.
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Property Class Specific Properties Available

Critical Properties Temperature, Pressure, Density

Phase Behavior Triple Point Temperature, Normal Boiling Temperature, Boiling Temperature as

a function of Pressure

Density Density of liquid and gas as a function of Temperature and Pressure

Enthalpy & Heat
Capacity

Enthalpy of vaporization, Heat capacity at saturation pressure (liquid), Heat
capacity at constant pressure (ideal gas)

Transport
Properties

Viscosity (gas & liquid), Thermal conductivity (gas & liquid)

Other Refractive index, Enthalpy of formation (gas & liquid)

Experimental Protocol: Enzymatic Synthesis

A study provides a detailed kinetic analysis of octyl decanoate synthesis catalyzed by Chromobacterium

viscosum (CV) lipase [4]. Here is a summary of the experimental system and findings:

Reaction System: The synthesis was carried out in water-in-oil (w/o) microemulsions stabilized by
the surfactant sodium bis-2-(ethylhexyl) sulfosuccinate (AOT). The enzyme was also studied in a

solidified form of this system known as microemulsion-based organogels (MBGs) [4].
Kinetic Mechanism: The reaction follows a non-sequential (ping-pong bi-bi) mechanism. This is a

common mechanism for lipases, where the enzyme reacts with the acid to form an acyl-enzyme
intermediate before reacting with the alcohol [4].

Observed Inhibition: Decanoic acid showed an inhibitory effect on the reaction rate at high
concentrations [4].

Kinetic Parameters: For a lipase concentration of 0.36 mg/cm³:
Michaelis Constant (Kₘ) for both acid and alcohol: approximately 0.1 mol/dm³.

Maximum Reaction Rate (Vmax): approximately 0.001 mol/(dm³·s).
Turnover Number (kcat): 4.4 × 10⁻⁴ mol/g/s in w/o microemulsions.

Activation Energy: The apparent activation energy for the esterification was determined to be 24 ± 2
kJ/mol [4].

The following diagram illustrates the "ping-pong bi-bi" mechanism described in the experimental study.
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Diagram of the enzymatic synthesis mechanism for octyl decanoate.

Relationship to Chain Length Effects in Membrane
Studies

While not directly studying octyl decanoate, one research paper provides a relevant context for how chain

length affects the biological activity of amphipathic molecules, which include esters [5]. The study found

that the potency of various amphipaths in activating membrane cholesterol generally paralleled their

octanol/water partition coefficients (LogP), a measure of hydrophobicity [5]. However, relative potency

declined for compounds with chain lengths greater than 10 carbons [5]. This suggests that for a C18

compound like octyl decanoate, its very high LogP (estimated at 7.60-7.92) [3] might place it in a range

where its membrane-disrupting effects could be less potent than shorter-chain analogs, a hypothesis that

would require direct experimental confirmation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s537960?utm_src=pdf-body-img
https://www.smolecule.com/products/s537960?utm_src=pdf-body
https://www.smolecule.com/products/s537960?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2739890/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2739890/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2739890/
https://www.smolecule.com/products/s537960?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1048221.html
https://www.smolecule.com/products/s537960?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s537960?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. -- Critically Evaluated Thermophysical Property Data... octyl decanoate [wtt-pro.nist.gov]

2. Decanoic acid, octyl ester | SIELC Technologies [sielc.com]

3. , 2306-92-5 octyl decanoate [thegoodscentscompany.com]

4. Kinetic studies of Chromobacterium viscosum lipase in AOT water in oil...

[pubmed.ncbi.nlm.nih.gov]

5. Activation of Membrane Cholesterol by 63 Amphipaths - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Octyl decanoate chain length effects]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b537960#octyl-decanoate-chain-length-

effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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